Cas no 1806387-99-4 (1-Bromo-1-(4-ethoxy-2-hydroxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-ethoxy-2-hydroxyphenyl)propan-2-one
• CAS No: 1806387-99-4
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 4979859
• Update Time: 2025-05-21

1-Bromo-1-(4-ethoxy-2-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-ethoxy-2-hydroxyphenyl)propan-2-one

• Inchi： 1S/C11H13BrO3/c1-3-15-8-4-5-9(10(14)6-8)11(12)7(2)13/h4-6,11,14H,3H2,1-2H3
• InChI Key： OSLSKVNTYCJOLZ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=CC=1O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5

Additional information on 1-Bromo-1-(4-ethoxy-2-hydroxyphenyl)propan-2-one

1-Bromo-1-(4-Ethoxy-2-Hydroxyphenyl)Propan-2-One: A Comprehensive Overview

1-Bromo-1-(4-Ethoxy-2-Hydroxyphenyl)Propan-2-One, also known by its CAS number 1806387-99-4, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of ketones, specifically featuring a bromine atom attached to a propanone backbone, which is further substituted by a 4-ethoxy-2-hydroxyphenyl group. The combination of these functional groups makes this compound a versatile building block for various chemical reactions and applications.

The structure of 1-Bromo-1-(4-Ethoxy-2-Hydroxyphenyl)Propan-2-One is characterized by its aromatic ring system, which includes an ethoxy group at the para position and a hydroxyl group at the ortho position relative to the ketone moiety. This arrangement imparts unique electronic properties to the molecule, influencing its reactivity and potential for use in synthesis reactions. The bromine atom at the alpha position of the ketone adds another layer of reactivity, making this compound particularly useful in organobromine chemistry.

Recent studies have highlighted the potential of 1-Bromo-1-(4-Ethoxy-2-Hydroxyphenyl)Propan-2-One as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in constructing complex molecular frameworks, particularly in the development of novel pharmaceutical agents. For instance, this compound has been employed in the synthesis of heterocyclic compounds, which are known for their therapeutic properties in treating various diseases, including cancer and neurodegenerative disorders.

In addition to its synthetic applications, this compound has shown promise in catalytic processes. The presence of multiple functional groups allows for selective catalytic transformations, enabling chemists to tailor the molecule's properties for specific applications. For example, recent advancements in asymmetric catalysis have utilized this compound to produce enantioselective products, which are highly valuable in drug discovery and development.

The synthesis of 1-Bromo-1-(4-Ethoxy-2-Hydroxyphenyl)Propan-2-One typically involves multi-step procedures that combine traditional organic reactions with modern methodologies. One common approach involves the bromination of an intermediate propanone derivative followed by substitution reactions to introduce the 4-ethoxy-2-hydroxyphenyl group. These methods often require precise control over reaction conditions to ensure high yields and purity.

The physical properties of this compound are also noteworthy. It exists as a crystalline solid under standard conditions and exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. Its melting point and boiling point have been determined through thermal analysis, providing essential data for its handling and storage.

In terms of spectroscopic characterization, 1-Bromo-1-(4-Ethoxy-2-Hydroxyphenyl)Propan-2-One has been thoroughly analyzed using techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These analyses confirm its molecular structure and provide insights into its electronic environment, which is critical for understanding its reactivity and behavior in chemical reactions.

The application of this compound extends beyond traditional organic synthesis into areas such as materials science and biotechnology. For example, it has been investigated as a potential precursor for polymerizable monomers, offering new avenues for developing advanced materials with tailored properties.

In conclusion, 1-Bromo-1-(4-Ethoxy-2-Hydroxyphenyl)Propan-2-One, with its unique structural features and versatile functional groups, continues to be a subject of intense research interest. Its role as a key intermediate in organic synthesis, coupled with its potential applications in drug discovery and materials science, underscores its importance in modern chemistry.